Cas no 1955475-01-0 ((1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride)

• Product Name: (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride
• CAS No: 1955475-01-0
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• MDL: MFCD28891716
• CID: 5247689
• PubChem ID: 126970939
• Update Time: 2026-03-09

(1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, 3-(dimethylamino)-, hydrochloride (1:2), cis-
• (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride

• MDL： MFCD28891716
• Inchi： 1S/C7H16N2.ClH/c1-9(2)7-3-6(4-7)5-8;/h6-7H,3-5,8H2,1-2H3;1H/t6-,7+;
• InChI Key： LRFZMOQYTOBYKM-UKMDXRBESA-N
• SMILES： N([C@H]1C[C@@H](CN)C1)(C)C.Cl

Additional information on (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride

Research Brief on (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine Dihydrochloride (CAS: 1955475-01-0)

In recent years, the compound (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride (CAS: 1955475-01-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring structure and amine functionalities, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its pharmacological properties, synthesis methods, and potential clinical applications.

The primary interest in (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride stems from its structural similarity to known bioactive molecules that interact with neurotransmitter systems. Recent studies have explored its role as a modulator of central nervous system (CNS) receptors, particularly those involved in mood regulation and cognitive function. For instance, preclinical investigations have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a scalable and efficient synthesis protocol that ensures high purity and yield, which is critical for further pharmacological evaluation. The synthetic approach typically involves the stereoselective construction of the cyclobutane ring, followed by functionalization with the aminomethyl and dimethylamine groups. Recent publications have highlighted improvements in catalytic methods that enhance the enantioselectivity of the synthesis, thereby reducing the production of unwanted stereoisomers.

Pharmacokinetic studies of (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride have revealed favorable absorption and distribution profiles. The compound exhibits good oral bioavailability and crosses the blood-brain barrier efficiently, making it a viable candidate for CNS-targeted therapies. Additionally, metabolic stability studies indicate that it is resistant to rapid degradation by liver enzymes, which could translate to a longer half-life and reduced dosing frequency in clinical settings.

In vitro and in vivo studies have further elucidated the compound's mechanism of action. For example, electrophysiological experiments have shown that it modulates neuronal activity by influencing ion channel function and synaptic transmission. These findings are supported by behavioral studies in animal models, where the compound exhibited anxiolytic and antidepressant-like effects without significant sedative or motor-impairing side effects. Such results underscore its potential as a novel therapeutic agent with a favorable safety profile.

Looking ahead, the next phase of research will likely focus on advancing (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride into clinical trials. Regulatory considerations, such as toxicology and safety assessments, are currently underway to ensure compliance with pharmaceutical development standards. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these preclinical findings into human studies, paving the way for new treatment options in mental health and neurology.

In conclusion, (1s,3s)-3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine dihydrochloride represents a promising candidate in the realm of CNS therapeutics. Its unique chemical structure, combined with robust preclinical data, positions it as a molecule of significant interest for future drug development. Continued research and investment in this area will be essential to fully realize its therapeutic potential and address unmet medical needs in neuropsychiatric disorders.